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Compound of Interest

1,3,5-Trimethyl-1,4-
Compound Name: )
cyclohexadiene

Cat. No.: B1610217

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of 1,3,5-Trimethyl-1,4-cyclohexadiene in a research and development
setting.

Chemical and Physical Properties

1,3,5-Trimethyl-1,4-cyclohexadiene is a flammable liquid that requires careful handling to
prevent ignition and exposure.[1][2] Its properties are summarized below.
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Property Value Reference
CAS Number 4074-23-1 [31[4]
Molecular Formula CoHaa [4][5]
Molecular Weight 122.21 g/mol [41[5]
Boiling Point 172 °C [6]

Density 0.82 g/cm? (predicted) [6]

UN Number UN3295 [6]

Hazard Class

3 (Flammable Liquid)

[6]

Packing Group

[6]

InChl Key

FWNSPYIKHBSEAH-
UHFFFAOYSA-N

[5]

Toxicological and Ecotoxicological Data

Limited quantitative toxicological data for 1,3,5-Trimethyl-1,4-cyclohexadiene is available.

Therefore, it should be handled with care, assuming it may be harmful.

Parameter

Value

Reference

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Toxicity to Fish

No data available

Toxicity to Daphnia

No data available

Toxicity to Algae

No data available

Safety and Handling Protocols

Personal Protective Equipment (PPE)
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Proper PPE is mandatory when handling 1,3,5-Trimethyl-1,4-cyclohexadiene.
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P —

/ PPE‘or Handling 1,3,5-Trimethyl-1,4-cyclohexadiene \

Respiratory Protection
(Use in a well-ventilated area. If exposure limits are exceeded, use a full-face respirator.)

I
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2. Handling
- Dispense the required amount of 1,3,5-Trimethyl-1,4-cyclohexadiene inside the fume hood.
- Keep the container closed when not in use.

l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

